![molecular formula C16H27Cl3N2O2 B2513443 1-((4-Chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride CAS No. 478785-11-4](/img/structure/B2513443.png)
1-((4-Chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-((4-Chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol dihydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as CBOP or Compound A, and it has been found to have various biochemical and physiological effects that make it useful in laboratory experiments.
Mechanism of Action
The mechanism of action of CBOP involves its interaction with certain receptors in the brain, including the dopamine D2 and serotonin 5-HT1A receptors. CBOP has been found to act as a partial agonist at these receptors, meaning that it can activate them to a certain extent but not fully. This property makes CBOP useful in studying the effects of partial agonists and in developing new drugs with similar properties.
Biochemical and Physiological Effects:
CBOP has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. CBOP has also been found to have anxiolytic and antidepressant-like effects in animal models, which make it a potential candidate for the development of new drugs for the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
The advantages of using CBOP in laboratory experiments include its selective binding to certain receptors, its partial agonist activity, and its ability to modulate neurotransmitter release. However, CBOP also has certain limitations, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several potential future directions for the research on CBOP. One direction is the development of new drugs based on CBOP that have improved efficacy and safety profiles. Another direction is the investigation of the role of CBOP in the regulation of other physiological processes, such as inflammation and immune function. Additionally, the use of CBOP in combination with other drugs or therapies may also be explored in future research.
Synthesis Methods
The synthesis of CBOP involves a series of chemical reactions that require specialized equipment and expertise. The process starts with the reaction between 4-chlorobenzyl chloride and 4-ethylpiperazine, which yields 1-(4-chlorobenzyl)-4-ethylpiperazine. This compound is then reacted with 2-hydroxy-3-chloropropanol to produce 1-((4-chlorobenzyl)oxy)-3-(4-ethylpiperazin-1-yl)propan-2-ol. Finally, the dihydrochloride salt of this compound is obtained by reacting it with hydrochloric acid.
Scientific Research Applications
CBOP has been found to have various applications in scientific research. It has been used as a tool to study the role of certain neurotransmitters and receptors in the brain. CBOP has also been used to investigate the mechanisms of action of certain drugs and to develop new drugs with improved efficacy and safety profiles.
Properties
IUPAC Name |
1-[(4-chlorophenyl)methoxy]-3-(4-ethylpiperazin-1-yl)propan-2-ol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25ClN2O2.2ClH/c1-2-18-7-9-19(10-8-18)11-16(20)13-21-12-14-3-5-15(17)6-4-14;;/h3-6,16,20H,2,7-13H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYAXBCAJHTWHTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(COCC2=CC=C(C=C2)Cl)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.